Cas no 17077-93-9 (4-(4,6-Dichloropyrimidin-2-yl)benzoic acid)

• Product Name: 4-(4,6-Dichloropyrimidin-2-yl)benzoic acid
• CAS No: 17077-93-9
• MF: C₁₁H₆Cl₂N₂O₂
• MW: 269.083540439606
• CID: 2781846
• PubChem ID: 71350162
• Update Time: 2025-04-21

4-(4,6-Dichloropyrimidin-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4,6-Dichloropyrimidin-2-yl)benzoic acid
• DTXSID70775975
• 17077-93-9

• Inchi： 1S/C11H6Cl2N2O2/c12-8-5-9(13)15-10(14-8)6-1-3-7(4-2-6)11(16)17/h1-5H,(H,16,17)
• InChI Key： XGWGBILTQQQDOZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(C2C=CC(C(=O)O)=CC=2)=N1)Cl

Computed Properties

• Exact Mass: 267.9806328Da
• Monoisotopic Mass: 267.9806328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.1Ų